1. Home
  2. Product
  3. N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide
N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0737119
InChI: InChI=1S/C18H21N3O2/c1-18(2,3)16(22)19-14-10-7-11-15(12-14)21-17(23)20-13-8-5-4-6-9-13/h4-12H,1-3H3,(H,19,22)(H2,20,21,23)
SMILES: CC(C)(C)C(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2
Molecular Formula: C18H21N3O2
Molecular Weight: 311.4 g/mol

N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide

CAS No.:

Cat. No.: VC0737119

Molecular Formula: C18H21N3O2

Molecular Weight: 311.4 g/mol

* For research use only. Not for human or veterinary use.

N-{3-[(anilinocarbonyl)amino]phenyl}-2,2-dimethylpropanamide -

Specification

Molecular Formula C18H21N3O2
Molecular Weight 311.4 g/mol
IUPAC Name 2,2-dimethyl-N-[3-(phenylcarbamoylamino)phenyl]propanamide
Standard InChI InChI=1S/C18H21N3O2/c1-18(2,3)16(22)19-14-10-7-11-15(12-14)21-17(23)20-13-8-5-4-6-9-13/h4-12H,1-3H3,(H,19,22)(H2,20,21,23)
Standard InChI Key BPOYMNASTZUURK-UHFFFAOYSA-N
SMILES CC(C)(C)C(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2
Canonical SMILES CC(C)(C)C(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19